Cas no 1208361-39-0 (Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate)

Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its structure features both an amino and a bromo substituent on the pyrrole ring, along with an ester group, enabling diverse functionalization through nucleophilic substitution or cross-coupling reactions. The bromo group facilitates further derivatization via metal-catalyzed reactions, while the ester moiety offers flexibility for hydrolysis or reduction. This compound is particularly valuable in the synthesis of pyrrole-based scaffolds, which are prevalent in medicinal chemistry. Its stability and well-defined reactivity make it a reliable intermediate for constructing complex molecules. Proper handling under inert conditions is recommended due to its sensitivity.

Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate structure

1208361-39-0 structure

Product Name:Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate

CAS No:1208361-39-0

MF:C₆H₇BrN₂O₂

MW:219.035980463028

MDL:MFCD13193220

CID:1094480

PubChem ID:58423493

Update Time:2025-10-19

Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate
- methyl 1-amino-4-bromopyrrole-2-carboxylate
- SB62258
- Methyl1-amino-4-bromo-1H-pyrrole-2-carboxylate
- ACXDDRPCBGQPBV-UHFFFAOYSA-N
- methyl 4-bromo-1-aminopyrrole-2-carboxylate hydrochloride
- MFCD13193220
- SCHEMBL1966318
- 1-amino-4-bromo-1H-pyrrole-2-carboxylic acid methyl ester
- DB-092960
- CS-0108461
- AT10794
- 1208361-39-0
- MDL： MFCD13193220
- Inchi： 1S/C6H7BrN2O2/c1-11-6(10)5-2-4(7)3-9(5)8/h2-3H,8H2,1H3
- InChI Key： ACXDDRPCBGQPBV-UHFFFAOYSA-N
- SMILES： BrC1=CN(C(C(=O)OC)=C1)N

Computed Properties

Exact Mass: 217.96909g/mol
Monoisotopic Mass: 217.96909g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 57.2Å²

Experimental Properties

Density: 1.77±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (3.3 g/l) (25 º C),

Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate Pricemore >>

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